Cas no 1007478-52-5 (Bromocresol Blue Sodium Salt)
Bromocresol Blue Sodium Salt structure
Product Name:Bromocresol Blue Sodium Salt
CAS No:1007478-52-5
MF:C21H13Br4NaO5S
MW:719.995692968369
CID:2952943
Update Time:2023-08-09
Bromocresol Blue Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Bromocresol Green Sodium Salt
- DSSTox_CID_24704
- DSSTox_RID_80409
- Bromocresol Blue Sodium Salt
- DSSTox_GSID_44704
- Tox21_301436
- S0041
-
- Inchi: 1S/C21H14Br4O5S.Na/c1-9-12(7-14(22)20(26)18(9)24)17(11-5-3-4-6-16(11)31(28,29)30)13-8-15(23)21(27)19(25)10(13)2;/h3-8,26H,1-2H3,(H,28,29,30);/q;+1/p-1/b17-13-;
- InChI Key: PZBRPDUUWGYUTE-VSORCOHTSA-M
- SMILES: BrC1=C(C(=CC(=C1C)/C(=C1/C=C(C(C(=C/1C)Br)=O)Br)/C1C=CC=CC=1S(=O)(=O)[O-])Br)O.[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 956
- Topological Polar Surface Area: 103
Bromocresol Blue Sodium Salt Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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